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Compound of Interest

Compound Name: 2-Methoxyethyl phenyl ether

Cat. No.: B1347079 Get Quote

In the continuous effort within the scientific community to adopt greener and more sustainable

laboratory practices, the selection of solvents remains a critical focus. Traditional solvents,

while effective, often carry significant environmental, health, and safety risks. This guide

provides a comparative analysis of 2-Methoxyethyl phenyl ether as a potential alternative to

conventional solvents such as Tetrahydrofuran (THF), 1,4-Dioxane, N,N-Dimethylformamide

(DMF), and Toluene.

Due to a lack of extensive research on 2-Methoxyethyl phenyl ether as a widely used solvent,

this guide will also introduce 2-Methyltetrahydrofuran (2-MeTHF), a well-established bio-based

solvent, as a benchmark for a greener alternative. This will provide a more comprehensive

comparison for researchers, scientists, and drug development professionals seeking to make

informed decisions on solvent selection.

Physicochemical Properties: A Head-to-Head
Comparison
A solvent's physical and chemical properties are paramount to its suitability for a specific

application. The following table summarizes the key properties of 2-Methoxyethyl phenyl
ether and compares them with traditional solvents and the green benchmark, 2-MeTHF.
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Property

2-
Methoxye
thyl
phenyl
ether

Tetrahydr
ofuran
(THF)

1,4-
Dioxane

N,N-
Dimethylf
ormamid
e (DMF)

Toluene

2-
Methyltetr
ahydrofur
an (2-
MeTHF)

Molecular

Formula
C₉H₁₂O₂[1] C₄H₈O C₄H₈O₂ C₃H₇NO C₇H₈ C₅H₁₀O

Molecular

Weight (

g/mol )

152.19[1] 72.11 88.11[2] 73.09 92.14 86.13

Boiling

Point (°C)
207[3] 66 101.1[2] 153 110.6 80

Melting

Point (°C)
-53[3] -108.4 11.8[2] -61 -95 -136

Density

(g/mL at

20°C)

0.997[3] 0.888 1.033[2] 0.944 0.867 0.854

Flash Point

(°C)

Not

Available
-14 12[2] 58 4 -11

Water

Solubility

Soluble in

many

organic

solvents[3]

Miscible Miscible[2] Miscible 0.52 g/L 140 g/L

Health, Safety, and Environmental Profile
The drive towards greener solvents is largely motivated by the desire to reduce the negative

impacts of chemicals on researchers and the environment. This section compares the available

toxicological and environmental data.
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Paramete
r

2-
Methoxye
thyl
phenyl
ether

Tetrahydr
ofuran
(THF)

1,4-
Dioxane

N,N-
Dimethylf
ormamid
e (DMF)

Toluene

2-
Methyltetr
ahydrofur
an (2-
MeTHF)

Primary

Hazards

Skin, eye,

and

respiratory

irritation[1]

[3]

Flammable

, peroxide

former,

skin and

eye irritant

Likely

human

carcinogen

,

flammable,

liver and

kidney

toxicant[4]

Reproducti

ve toxicant,

liver

toxicant,

readily

absorbed

through

skin

Flammable

,

neurotoxin,

developme

ntal

toxicant

Flammable

, peroxide

former

Carcinogen

icity

Not

classified

Suspected

carcinogen

Likely

human

carcinogen

[4]

Possible

human

carcinogen

Not

classifiable

Not

classified

Toxicity

(Oral

LD50, rat)

Not

Available

1650

mg/kg

4200

mg/kg

2800

mg/kg[5]
636 mg/kg

>2000

mg/kg

Environme

ntal Fate

No data

available

Inherently

biodegrada

ble, low

bioaccumul

ation

potential[6]

Persistent

in

groundwat

er,

resistant to

biodegrada

tion[4]

Readily

biodegrada

ble

Readily

biodegrada

ble

Derived

from

renewable

resources,

biodegrada

ble

Green

Chemistry

Classificati

on

Not

evaluated

Problemati

c
Hazardous Hazardous

Problemati

c

Recommen

ded

Alternative
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Performance in Chemical Synthesis: Acknowledging
the Data Gap
A crucial aspect of evaluating a new solvent is its performance in various chemical reactions.

Unfortunately, there is a significant lack of published experimental data detailing the use of 2-
Methoxyethyl phenyl ether as a solvent in common organic transformations. Its primary

documented use is in the fragrance industry and as a reaction medium in some organic

syntheses, though specific comparative performance data is not readily available.[3][7]

To provide a practical comparison, the following table presents typical yields for a common

cross-coupling reaction, the Suzuki-Miyaura coupling, in traditional and established green ether

solvents. This serves as a benchmark for the performance expected from a viable greener

alternative.

Solvent Typical Yield in Suzuki-Miyaura Coupling

Tetrahydrofuran (THF) High (often >90%)

1,4-Dioxane High (often >90%)

Toluene High (often >90%)

2-Methyltetrahydrofuran (2-MeTHF) High (often comparable or superior to THF)[8]

Experimental Protocols
While no specific experimental protocols using 2-Methoxyethyl phenyl ether as a solvent

were found, a general procedure for a common reaction where ether solvents are employed,

the Williamson Ether Synthesis, is provided below as an illustrative example.

Illustrative Protocol: Williamson Ether Synthesis

Reaction Setup: To a solution of the starting alcohol (1.0 equivalent) in an anhydrous ether

solvent (e.g., THF, 2-MeTHF, or potentially 2-Methoxyethyl phenyl ether) under an inert

atmosphere (e.g., Argon or Nitrogen), add a strong base such as sodium hydride (1.1

equivalents) portion-wise at 0 °C.
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Alkylation: Allow the reaction mixture to stir at room temperature for 30 minutes. The alkyl

halide (1.1 equivalents) is then added dropwise.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

or gas chromatography-mass spectrometry (GC-MS). The reaction may be heated to drive it

to completion.

Work-up: Upon completion, the reaction is carefully quenched with water. The aqueous layer

is extracted with a suitable organic solvent. The combined organic layers are washed with

brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced

pressure.

Purification: The crude product is then purified by column chromatography on silica gel.

Visualizing Workflows and Relationships
To better illustrate the concepts discussed, the following diagrams were generated using the

DOT language.

Reaction Preparation Reaction Work-up & Purification

Starting Alcohol + Solvent Add Base (e.g., NaH) Add Alkyl Halide Monitor Progress (TLC/GC-MS) Quench Reaction Extract Product Purify (Chromatography) Final Product

Click to download full resolution via product page

Caption: A generalized workflow for a chemical synthesis, from preparation to final product.
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Evaluation Criteria

Decision

Start: Need a Solvent

Performance Data Available?

Traditional Solvent (e.g., THF, Dioxane)

Low Toxicity?

Evaluate

Use with Caution
(Consider alternatives)

Greener Alternative (e.g., 2-MeTHF)

Evaluate

Preferred Choice for Sustainability

Yes Yes

Benign Environmental Profile?

Next

Renewable Feedstock?

Next

Click to download full resolution via product page

Caption: A decision-making flowchart for selecting a greener solvent based on key criteria.

Conclusion
2-Methoxyethyl phenyl ether presents some physical properties, such as a high boiling point

and low melting point, that could make it a suitable solvent in certain applications. However, the

current lack of comprehensive data on its performance in chemical reactions, as well as its

detailed toxicological and environmental profile, prevents a full assessment of its viability as a

"greener" alternative.

In contrast, established green solvents like 2-MeTHF, which is derived from renewable

resources and has a more favorable safety and environmental profile than many traditional

solvents, demonstrate that effective and more sustainable alternatives are available.[5] For
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researchers and organizations committed to the principles of green chemistry, it is

recommended to consider well-characterized and validated greener solvents. Further research

into the performance and environmental impact of 2-Methoxyethyl phenyl ether would be

necessary to fully evaluate its potential as a sustainable solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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